2-Fluoro-4-(3-oxopiperidin-1-yl)benzonitrile

• Molecular Formula: C12H11FN2O
• Molecular Weight: 218.23 g/mol
• IUPAC Name: 2-fluoro-4-(3-oxopiperidin-1-yl)benzonitrile
• InChI: InChI=1S/C12H11FN2O/c13-12-6-10(4-3-9(12)7-14)15-5-1-2-11(16)8-15/h3-4,6H,1-2,5,8H2
• InChI Key: YVQJFTOENJGGBF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CN(C1)C2=CC(=C(C=C2)C#N)F

Description

2-Fluoro-4-(3-oxopiperidin-1-yl)benzonitrile is a useful research compound. Its molecular formula is C12H11FN2O and its molecular weight is 218.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-fluoro-4-(3-hydroxypiperidin-1-yl)benzonitrile (1,000 mg, 4.54 mmol) in CH2Cl2 (2 mL) was added Dess-Martin Periodinane (231 mg, 0.545 mmol). The reaction was stirred at rt for 1 h. The reaction was diluted CH2Cl2, washed with saturated aqueous NaHCO3 and saturated aqueous NaCl. The organic layer was dried over Na2SO4, filtered and concentrated. The resulting residue was purified using silica gel chromatography (ISCO system) eluting with a gradient of 0-50% EtOAc/Hex to give the product, 2-fluoro-4-(3-oxopiperidin-1-yl)benzonitrile, (600 mg, 2.75 mmol, 60.6% yield) as a white foam. Anal. Calcd. for C12H11FN2O m/z 218.2, found: 219.1 (M+H)+.